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Compound of Interest

Compound Name: Chromic phosphate

Cat. No.: B1204742

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of chromic phosphate
(CrP0Oa), often in the form of chromium(lll) oxide (Cr20s3) as a precursor, in the manufacturing
of specialized phosphate-based glasses and ceramics. This document details the effects of
chromic phosphate on material properties and provides standardized protocols for its
incorporation.

Application in Specialty Glass Manufacturing

Chromic phosphate is a key component in the formulation of various specialty phosphate
glasses due to its influence on their optical, structural, and chemical properties. Phosphate
glasses, which use phosphorus pentoxide (P20s) as the glass former instead of silica (SiOz2),
offer advantages such as a lower melting point and a high coefficient of thermal expansion.[1]
The addition of chromium can be used to create colored glasses, enhance chemical durability,
and produce materials with specific spectroscopic characteristics.

Quantitative Data Summary

The incorporation of chromium oxide as a source of chromic phosphate significantly impacts
the properties of phosphate glasses. The following table summarizes the effects of varying
Cr20s3 concentrations on a lead phosphate glass system.
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Dissoluti
. Molar
Sample Cr20s3 PbO P20s Density on Rate
Volume
ID (mol%) (mol%) (mol%) (glcm?) (g-cm~—2m
(cm®mol)
in—)
Data not
S1 1 44 55 4,175 0.0219
available
Maximized
S2 2 43 55 4.238 0.0214 chemical
durability
Data not
S3 3 42 55 4134 0.0217 )
available
Data not
S4 4 41 55 4.136 0.0215 )
available

Data synthesized from a study on chromium-lead-phosphate glasses. The study indicates a
maximum in chemical durability and density at 2 mol% of Cr20s.[1]

Experimental Protocol: Preparation of Chromium-Doped
Phosphate Glass via Melt-Quenching

This protocol details the conventional melt-quenching technique for synthesizing chromium-
doped phosphate glass.

Materials:

Chromium(lll) oxide (Cr203)

Lead(ll) oxide (PbO)

Ammonium dihydrogen phosphate ((NH4)2HPOa4) - as a precursor for P20s

Alumina or platinum crucible

High-temperature furnace (capable of reaching at least 1100°C)
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» Stainless steel plate or mold for quenching
e Annealing oven
Procedure:

» Weighing and Mixing: Accurately weigh the precursor materials (Cr203, PbO, and
(NH4)2HPOa4) in the desired molar ratios. Thoroughly mix the powders to ensure a
homogenous batch.

e Melting: Transfer the mixed batch into an alumina or platinum crucible. Place the crucible in
a high-temperature furnace and heat to 1080°C.[1] Maintain this temperature for a sufficient
time to ensure complete melting and homogenization of the mixture.

e Quenching: Rapidly pour the molten glass onto a pre-heated stainless steel plate or into a
mold. This rapid cooling (quenching) is crucial for forming an amorphous glass structure and
preventing crystallization.

e Annealing: Immediately transfer the quenched glass to an annealing oven set at a
temperature just below the glass transition temperature (Tg). The annealing process relieves
internal stresses developed during quenching. The duration of annealing can range from
several hours to days depending on the glass composition and thickness. For some
phosphate glasses, annealing at 650°C for 48 hours has been reported.[2]

o Cooling: After annealing, slowly cool the glass to room temperature inside the furnace to
prevent the reintroduction of thermal stress.

o Characterization: The resulting glass can be characterized using various techniques such as
X-ray diffraction (XRD) to confirm its amorphous nature, UV-Vis spectroscopy to analyze its
optical properties, and chemical durability tests to assess its resistance to corrosion.[1]

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and characterization
of chromium-doped phosphate glass.
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Workflow for Chromium-Doped Phosphate Glass Synthesis and Characterization.

Application in Specialty Ceramics Manufacturing

Chromic phosphate, primarily through the use of chromium oxides, serves as a significant
component in the manufacturing of specialized ceramics, particularly in glazes and as a
pigment to impart color.

Role in Ceramic Glazes
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In ceramic glazes, chromium compounds are used to produce a range of colors, most notably
green. The final color is dependent on the base glaze composition and the firing conditions.
Chromic phosphate can also influence the texture and finish of the glaze.

Experimental Protocol: Formulation and Application of a
Chromium-Containing Ceramic Glaze

This protocol provides a general guideline for incorporating a chromium-based colorant into a
ceramic glaze.

Materials:

Base glaze mixture (e.g., a mix of silica, feldspar, kaolin)

Chromium(lll) oxide (Crz03) or a commercial chromium-containing stain

Water

Sieve (80-100 mesh)

Mixing container and tools

Bisque-fired ceramic ware
Procedure:

» Glaze Preparation: Prepare a base glaze slurry by mixing the dry glaze ingredients with
water to achieve the desired consistency.

o Colorant Addition: Weigh the chromium oxide or stain. The amount will vary depending on
the desired color intensity; typically, it ranges from small percentages up to around 5% of the
dry glaze weight. Add the colorant to the base glaze slurry.

e Mixing and Sieving: Thoroughly mix the colorant into the glaze slurry to ensure even
distribution. For a smooth, homogenous glaze, pass the mixture through an 80-100 mesh
sieve to remove any clumps or large particles.
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» Application: Apply the prepared glaze to the bisque-fired ceramic ware using techniques
such as dipping, pouring, brushing, or spraying. Ensure an even coating.

» Drying: Allow the glazed ware to dry completely before firing.

» Firing: Fire the glazed ceramic in a kiln according to the temperature required for the specific
glaze and clay body. The firing temperature and atmosphere (oxidation or reduction) will
significantly affect the final color and surface quality.

Logical Relationships in Glaze Formulation

The final properties of a ceramic glaze are a result of the complex interplay between its
chemical components. The following diagram illustrates the relationship between the key
components of a ceramic glaze and their influence on the final product.
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Interdependencies of Ceramic Glaze Components and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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